ethyl 2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C12H15N3O3S3/c1-3-18-10(17)9-7(2)14-11(21-9)15-8(16)6-20-12-13-4-5-19-12/h3-6H2,1-2H3,(H,14,15,16)
• InChI Key: ZSKAIYCTYLEKSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CSC2=NCCS2)C
• Molecular Formula: C12H15N3O3S3
• Molecular Weight: 345.5 g/mol

Description

Ethyl 2-{[(4,5-dihydro-1,3-thiazol-2-ylthio)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C12H15N3O3S3 and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.02755487 g/mol and the complexity rating of the compound is 433. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Modifications

Thiazole derivatives, including ethyl 2-amino-4-methylthiazole-5-carboxylate, have been synthesized and modified through various chemical reactions. These compounds serve as starting points for the synthesis of a wide range of derivatives with diverse biological and chemical properties. For instance, acylation, methylation, and deacetylation reactions have been employed to produce various 2-acetyl(arylsulfonyl)amino derivatives and esters, showcasing the chemical versatility of thiazole derivatives (Dovlatyan et al., 2004).

Antimicrobial Studies

Several studies have explored the antimicrobial potential of thiazole derivatives. Modifications of the basic thiazole structure have led to compounds with significant antimicrobial activities. For example, derivatives synthesized from ethyl 2-amino-4-methylthiazole-5-carboxylate have been tested against various strains of bacteria and fungi, revealing their potential as antimicrobial agents. This indicates the promising application of these derivatives in developing new antimicrobial drugs (Desai et al., 2019).

Crystal Structure and Molecular Interactions

The crystal structures of thiazole derivatives, such as ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, have been determined, revealing insights into their molecular interactions. These studies provide valuable information on the hydrogen-bonding patterns and molecular arrangements, which are crucial for understanding the chemical and biological properties of these compounds (Lynch & Mcclenaghan, 2004).

Growth Stimulant Properties

The growth stimulant properties of thiazole derivatives have been investigated, with some compounds showing promising activity. This highlights the potential application of these derivatives in agriculture as growth promoters or in other fields where stimulation of biological growth is desired (Knyazyan et al., 2013).